Cas no 1803609-89-3 (5-Chloro-2-sulfamoylthiophene-3-carboxylic acid)

• Product Name: 5-Chloro-2-sulfamoylthiophene-3-carboxylic acid
• CAS No: 1803609-89-3
• MF: C₅H₄ClNO₄S₂
• MW: 241.672557830811
• MDL: MFCD28246263
• CID: 4705502
• PubChem ID: 91662794
• Update Time: 2025-06-09

5-Chloro-2-sulfamoylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-sulfamoylthiophene-3-carboxylic acid
• Z2301535489
• 5-Chloro-2-sulfamoylthiophene-3-carboxylic acid

• MDL： MFCD28246263
• Inchi： 1S/C5H4ClNO4S2/c6-3-1-2(4(8)9)5(12-3)13(7,10)11/h1H,(H,8,9)(H2,7,10,11)
• InChI Key： FXGXDNNQYCHIFM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(S1)S(N)(=O)=O

Computed Properties

• Exact Mass: 240.9270276g/mol
• Monoisotopic Mass: 240.9270276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 1

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 494.6±55.0 °C at 760 mmHg
• Flash Point: 252.9±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-Chloro-2-sulfamoylthiophene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-Chloro-2-sulfamoylthiophene-3-carboxylic acid

Introduction to 5-Chloro-2-sulfamoylthiophene-3-carboxylic acid (CAS No. 1803609-89-3)

5-Chloro-2-sulfamoylthiophene-3-carboxylic acid (CAS No. 1803609-89-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a thiophene ring, a chloro substituent, and a sulfamoyl group. These structural features contribute to its potential therapeutic applications and biological activities.

The chemical formula of 5-Chloro-2-sulfamoylthiophene-3-carboxylic acid is C₇H₆ClNO₄S, and it has a molecular weight of 241.64 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its physical and chemical properties make it suitable for various experimental conditions in both in vitro and in vivo studies.

Recent research has focused on the potential therapeutic applications of 5-Chloro-2-sulfamoylthiophene-3-carboxylic acid. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-Chloro-2-sulfamoylthiophene-3-carboxylic acid has also been investigated for its potential anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/AKT pathway and the MAPK pathway, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 5-Chloro-2-sulfamoylthiophene-3-carboxylic acid has been studied to understand its bioavailability, distribution, metabolism, and excretion. In animal models, the compound has shown good oral bioavailability and a favorable pharmacokinetic profile, suggesting its potential for further development as an oral therapeutic agent. However, more extensive studies are needed to fully characterize its pharmacokinetic properties in humans.

The safety profile of 5-Chloro-2-sulfamoylthiophene-3-carboxylic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety evaluations will be required before it can be advanced to clinical trials.

In conclusion, 5-Chloro-2-sulfamoylthiophene-3-carboxylic acid (CAS No. 1803609-89-3) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and biological activities make it an attractive target for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.